Cas no 2580220-08-0 (Ethyl 1,4-diaminocyclohexane-1-carboxylate)

• Product Name: Ethyl 1,4-diaminocyclohexane-1-carboxylate
• CAS No: 2580220-08-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6024358
• PubChem ID: 165895615
• Update Time: 2025-06-09

Ethyl 1,4-diaminocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,4-diaminocyclohexane-1-carboxylate
• EN300-27722959
• 2580220-08-0
• Ethyl 1,4-diaminocyclohexane-1-carboxylate

• Inchi： 1S/C9H18N2O2/c1-2-13-8(12)9(11)5-3-7(10)4-6-9/h7H,2-6,10-11H2,1H3
• InChI Key： FOHHHPGXFFIXGA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CCC(CC1)N)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.3Ų

Additional information on Ethyl 1,4-diaminocyclohexane-1-carboxylate

Ethyl 1,4-Diaminocyclohexane-1-Carboxylate: A Comprehensive Overview

Ethyl 1,4-diaminocyclohexane-1-carboxylate, with the CAS number 2580220-08-0, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclohexane ring with two amino groups and a carboxylic acid derivative. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations. Recent studies have highlighted its potential in fields such as materials science, pharmaceuticals, and polymer chemistry.

Ethyl 1,4-diaminocyclohexane-1-carboxylate is synthesized through a series of well-established organic reactions. The synthesis typically involves the reaction of cyclohexanone with ammonia to form the corresponding diamine intermediate. Subsequent esterification with ethyl alcohol yields the final product. This compound is known for its high purity and stability under standard storage conditions. Its ability to undergo further modifications, such as polymerization or cross-linking, has made it a valuable building block in advanced material synthesis.

One of the most promising applications of Ethyl 1,4-diaminocyclohexane-1-carboxylate lies in its use as a precursor for polyamides and polyurethanes. These materials are widely used in industries ranging from textiles to automotive components due to their excellent mechanical properties and thermal stability. Recent research has demonstrated that incorporating this compound into polymer formulations can significantly enhance their durability and resistance to environmental factors.

In the pharmaceutical sector, Ethyl 1,4-diaminocyclohexane-1-carboxylate has shown potential as an intermediate in drug synthesis. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecular architectures. For instance, studies have explored its role in developing new antibiotics and anticancer agents. The compound's biocompatibility and ability to undergo controlled degradation have further underscored its suitability for biomedical applications.

Another area where Ethyl 1,4-diaminocyclohexane-1-carboxylate has made significant strides is in catalysis. Researchers have found that this compound can act as an effective ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. Its chelating properties enable the formation of stable metal complexes, which are crucial for achieving high catalytic activity and selectivity.

The environmental impact of Ethyl 1,4-diaminocyclohexane-1-carboxylate has also been a topic of interest in recent studies. Efforts are being made to develop sustainable synthesis routes and recycling strategies to minimize waste generation during its production and use. These advancements align with the growing demand for eco-friendly chemical processes across various industries.

In conclusion, Ethyl 1,4-diaminocyclohexane-1-carboxylate (CAS No: 2580220-08-0) is a multifaceted compound with immense potential across diverse fields. Its unique chemical properties, coupled with ongoing research into novel applications, ensure that it will remain a key player in the development of advanced materials and pharmaceuticals. As technology continues to evolve, this compound is poised to contribute even more significantly to scientific innovation.